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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of tert-
amylamine, a crucial physicochemical property for its application in research and

pharmaceutical development. This document presents quantitative data in structured tables,

details experimental protocols for boiling point determination, and explores the underlying

principles governing this characteristic.

Physicochemical Properties of tert-Amylamine
tert-Amylamine, also known by its IUPAC name 2-methyl-2-butanamine, is a primary aliphatic

amine with significant utility as a solvent and an intermediate in organic synthesis. Its physical

properties are essential for handling, reaction control, and purification processes.
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Property Value Reference

IUPAC Name 2-methyl-2-butanamine N/A

Synonyms
1,1-Dimethylpropylamine, tert-

Pentylamine
[1]

CAS Number 594-39-8 [1]

Molecular Formula C₅H₁₃N

Molecular Weight 87.16 g/mol

Boiling Point (at 760 mmHg) 77 °C [2]

Density 0.746 g/mL at 25 °C [2]

Flash Point -1 °C [2]

Refractive Index 1.3996 (at 20 °C) [2]

The Influence of Molecular Structure on Boiling
Point: A Comparative Analysis of Pentylamine
Isomers
The boiling point of an amine is primarily determined by the strength of its intermolecular

forces, which include hydrogen bonding and van der Waals dispersion forces. The structure of

the molecule, particularly its branching, plays a critical role in dictating the extent of these

interactions.

Primary amines, such as tert-amylamine and its isomers, can engage in hydrogen bonding

through their -NH₂ group. However, the degree of steric hindrance around this group and the

overall molecular shape affect the efficiency of these bonds and the strength of London

dispersion forces.

Below is a comparison of the boiling points of various primary pentylamine isomers:
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Isomer Structure Boiling Point (°C)

n-Pentylamine CH₃(CH₂)₄NH₂ 104-105

Isopentylamine (CH₃)₂CH(CH₂)₂NH₂ 95-97[1][2][3]

Neopentylamine (CH₃)₃CCH₂NH₂ 80-83[4][5][6]

sec-Pentylamine CH₃CH₂CH₂CH(NH₂)CH₃ 92.7

tert-Amylamine CH₃CH₂C(CH₃)₂NH₂ 77[2]

Analysis:

n-Pentylamine, with its linear structure, has the largest surface area among the isomers,

leading to the strongest van der Waals forces and the most effective hydrogen bonding,

resulting in the highest boiling point.

As branching increases, the molecule becomes more compact and spherical. This reduces

the surface area available for intermolecular contact, weakening the van der Waals forces.

Isopentylamine and sec-Pentylamine show intermediate boiling points, reflecting a moderate

degree of branching.

Neopentylamine has a highly branched structure, but the amino group is at the end of a short

chain, allowing for somewhat effective hydrogen bonding.

tert-Amylamine, being a tertiary-structured primary amine, exhibits the most significant

steric hindrance around the amino group. This severely impedes intermolecular hydrogen

bonding. Furthermore, its highly compact, quasi-spherical shape minimizes surface area,

leading to the weakest van der Waals forces and, consequently, the lowest boiling point

among the primary pentylamine isomers.

The following diagram illustrates the relationship between the molecular structure of

pentylamine isomers and their boiling points.
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Caption: Molecular structure's effect on pentylamine boiling points.

Experimental Determination of Boiling Point
The boiling point of a volatile liquid like tert-amylamine can be accurately determined using

several standard laboratory techniques. The choice of method often depends on the quantity of

the substance available.

Thiele Tube Method (Micro Method)
This method is suitable for small sample volumes.

Protocol:
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Preparation: A small amount of tert-amylamine (a few drops) is placed in a small test tube

(Durham tube). A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

even heat distribution through convection currents.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, and

eventually, a steady stream of bubbles will emerge from the open end of the capillary tube as

the tert-amylamine boils.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the vapor pressure of the tert-
amylamine equals the atmospheric pressure, which is indicated by the point when the

bubbling stops and the liquid just begins to be drawn back into the capillary tube.

Record Pressure: The atmospheric pressure in the laboratory should be recorded at the time

of the experiment, as the boiling point is pressure-dependent.

Distillation Method (Macro Method)
For larger quantities, a simple distillation provides an accurate boiling point measurement.

Protocol:

Apparatus Setup: A distillation flask is charged with a sample of tert-amylamine (at least 5-

10 mL) and a few boiling chips or a magnetic stir bar to ensure smooth boiling. The flask is

connected to a condenser, and a thermometer is positioned so that the top of the bulb is

level with the side arm leading to the condenser.

Heating: The distillation flask is heated gently.
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Equilibrium: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize when the vapor is in thermal equilibrium with the condensing liquid

on the thermometer bulb.

Boiling Point Reading: The stable temperature observed during the distillation of the bulk of

the liquid is recorded as the boiling point. This temperature represents the point at which the

vapor pressure of the tert-amylamine is equal to the external pressure.

Record Pressure: As with the Thiele tube method, the ambient atmospheric pressure must

be recorded.

The following diagram outlines a general workflow for the experimental determination of a

boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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